Cas no 1354962-89-2 (2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1354962-89-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD20441552
• CID: 5218037
• Update Time: 2025-10-28

2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD20441552
• Inchi： 1S/C10H13NO.ClH/c1-12-8-4-2-3-7(5-8)9-6-10(9)11;/h2-5,9-10H,6,11H2,1H3;1H
• InChI Key： FRZAHERUZSETAJ-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CC=C(OC)C=1.Cl

Additional information on 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride

2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride

The compound 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1354962-89-2) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into its properties, applications, and the latest research findings.

Chemical Structure and Synthesis

2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring fused with a methoxy-substituted phenyl group and an amine functional group. The cyclopropane ring is known for its high strain energy, which can confer unique reactivity and stability to the molecule. The methoxy group (-OCH₃) attached to the phenyl ring introduces electron-donating effects, potentially influencing the compound's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclopropanation, and subsequent protonation to form the hydrochloride salt. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yield and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance efficiency while reducing environmental impact.

Pharmacological Properties and Applications

One of the most intriguing aspects of 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride is its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of key biological targets, including enzymes and receptors involved in neurological disorders. For instance, it has shown promise as an inhibitor of certain kinases, which are critical in signaling pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's.

Moreover, this compound exhibits moderate bioavailability when administered orally, making it a viable candidate for drug delivery studies. Its ability to cross the blood-brain barrier (BBB) has been a focal point of recent investigations. Researchers have employed advanced computational models to predict BBB penetration and optimize its pharmacokinetic properties further.

Safety and Toxicological Profile

Evaluating the safety profile of 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride is crucial for its potential therapeutic applications. Acute toxicity studies in animal models have indicated a relatively low toxicity profile at therapeutic doses. However, chronic toxicity studies are still underway to assess long-term effects.

A recent study published in *Toxicology Letters* highlighted the importance of understanding the compound's metabolization pathways. The findings suggested that the methoxy group plays a significant role in determining the metabolic stability of the molecule. This insight could be invaluable for designing safer analogs with improved pharmacokinetic profiles.

Future Directions and Research Opportunities

The future of 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride lies in exploring its therapeutic potential across diverse disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical trials.

Emerging technologies such as artificial intelligence (AI) and machine learning (ML) are being leveraged to predict the compound's interactions with various biological systems more accurately. These tools are aiding researchers in identifying novel targets and optimizing drug delivery mechanisms.

In conclusion, 2-(3-Methoxyphenyl)cyclopropan-1-amine hydrochloride represents a promising molecule with vast untapped potential in drug discovery and development. As research progresses, we anticipate groundbreaking advancements that could revolutionize treatment approaches for complex diseases.